1-Phenyl-2-methyl-5-[4-(methylsulfonyl)phenyl]-1H-pyrrole

• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-methyl-5-(4-methylsulfonylphenyl)-1-phenylpyrrole
• InChI: InChI=1S/C18H17NO2S/c1-14-8-13-18(19(14)16-6-4-3-5-7-16)15-9-11-17(12-10-15)22(2,20)21/h3-13H,1-2H3
• InChI Key: VKXXAEDUKIIITF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)C

Description

1-Phenyl-2-methyl-5-[4-(methylsulfonyl)phenyl]-1H-pyrrole is a useful research compound. Its molecular formula is C18H17NO2S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-methylsulfonylphenyl)-1,4-pentanedione (Example 1, step 2) (300 mg, 1.18 mmol), aniline (0.12 ml, 1.3 mmol) and p-toluenesulfonic acid (25 mg) in toluene (50 ml) was heated to reflux for 20 hours. The reaction mixture was cooled, filtered and concentrated. The crude brownish solid (420 mg) was purified by chromatography (silica gel, hexane/ethyl acetate, 7/3) to give 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-phenyl-1H-pyrrole (305 mg, 83%) as a white solid: mp (DSC) 148° C. Anal Calc'd. for C18H17NSO2 : C, 69.43; H, 5.50; N, 4.50; S, 10.30. Found: C, 69.18; H, 5.42; N, 4.42; S, 10.06.